Cas no 2763997-99-3 (1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2763997-99-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 6382081
• PubChem ID: 165984590
• Update Time: 2025-06-12

1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343223
• 2763997-99-3
• 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C14H15N3O4/c1-3-7-21-14(20)16-13-15-10-8-9(12(18)19)5-6-11(10)17(13)4-2/h3,5-6,8H,1,4,7H2,2H3,(H,18,19)(H,15,16,20)
• InChI Key： VXLXJQAXOHPRHY-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=NC2C=C(C(=O)O)C=CC=2N1CC)=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid

Research Brief on 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2763997-99-3)

In recent years, the compound 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2763997-99-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and functionalized side chains, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective introduction of the prop-2-en-1-yloxy carbonyl group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity in preclinical models. Research indicates that it acts as a potent inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its benzodiazole scaffold has been shown to interact with certain cellular receptors, suggesting potential applications in oncology. These findings are supported by in vitro and in vivo studies, which have elucidated the compound's mechanism of action and pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for future therapeutic development. Continued investigation into its properties and applications will be essential to fully realize its potential in addressing unmet medical needs.